Cas no 772-55-4 (urea, 1-(p-fluorophenyl)-3-methyl-)
772-55-4 structure
Product Name:urea, 1-(p-fluorophenyl)-3-methyl-
urea, 1-(p-fluorophenyl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- urea, 1-(p-fluorophenyl)-3-methyl-
- 1-(4-fluorophenyl)-3-methylurea
- 1-Methyl-3-(4-fluorophenyl)urea
- 1-(p-Fluorophenyl)-3-methylurea
- N-(4-fluorophenyl)-N'-methyl-urea
- N-(4-Fluorphenyl)-N'-methylharnstoff
- N-Methyl-N'-(4-fluorophenyl)urea
- N-Methyl-N'-< 4-fluor-phenyl> -harnstoff
- SCHEMBL7951644
- 772-55-4
- NSC-69426
- AKOS024390058
- MGVNYJAWTVSWFD-UHFFFAOYSA-N
- N-(4-Fluorophenyl)-N'-methylurea
- DTXSID10227948
- NSC69426
- BRN 2718771
- NSC 69426
- Z55293762
-
- Inchi: 1S/C8H9FN2O/c1-10-8(12)11-7-4-2-6(9)3-5-7/h2-5H,1H3,(H2,10,11,12)
- InChI Key: MGVNYJAWTVSWFD-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)NC(NC)=O
Computed Properties
- Exact Mass: 168.06997
- Monoisotopic Mass: 168.06989108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13
- LogP: 2.04090
urea, 1-(p-fluorophenyl)-3-methyl- Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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